Cas no 874219-35-9 ((4-fluoro-3-methoxycarbonylphenyl)boronic acid)

(4-fluoro-3-methoxycarbonylphenyl)boronic acid Properties

Names and Identifiers

• 4-Fluoro-3-methoxycarbonylphenylboronic acid
• 4-Fluoro-3-(methoxycarbonyl)phenylboronic acid
• 4-Fluoro-3-(methoxycarbonyl)benzeneboronic acid
• 4-Fluoro-3-(methoxycarbonyl)phenylboronic Acid (contains varying amounts of Anhydride)
• (4-fluoro-3-methoxycarbonylphenyl)boronic acid
• 3-Carboxy-4-fluorophenylboronic acid
• 4-Fluoro-3-(methoxycarbonyl)benzeneboronic Acid (contains varying amounts of Anhydride)
• [4-fluoro-3-(methoxycarbonyl)phenyl]boronic acid
• (4-fluoro-3-(methoxycarbonyl)phenyl)boronic acid
• KSC495K9R
• GQBWFAIHGHHNMM-UHFFFAOYSA-N
• PC5015
• FCH921243
• SBB064117
• 1-Methyl 5-borono-2-fluorobenzoate (ACI)
• +Expand

• MDL： MFCD06801688
• InChIKey： GQBWFAIHGHHNMM-UHFFFAOYSA-N
• Inchi： 1S/C8H8BFO4/c1-14-8(11)6-4-5(9(12)13)2-3-7(6)10/h2-4,12-13H,1H3
• SMILES： O=C(C1C(F)=CC=C(B(O)O)C=1)OC

Computed Properties

• Exact Mass: 198.049967g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 198.049967g/mol
• Monoisotopic Mass: 198.049967g/mol
• Topological Polar Surface Area: 66.8Ų
• Heavy Atom Count: 14
• Complexity: 212
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: -0.70790
• PSA: 66.76000
• Refractive Index: 1.514
• Boiling Point: 364.7℃ at 760 mmHg
• Melting Point: 247-258°C
• Flash Point: 174.4 °C
• Color/Form: Gray white crystals
• Density: 1.33

(4-fluoro-3-methoxycarbonylphenyl)boronic acid Security Information

• Symbol: GHS07
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38-36
• Signal Word：Warning
• HazardClass：IRRITANT

(4-fluoro-3-methoxycarbonylphenyl)boronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides